4-Chloro-2,2-dimethyl-3-oxobutanal

• CAS No.: 89517-74-8
• Molecular Formula: C6H9ClO2
• Molecular Weight: 148.59 g/mol
• IUPAC Name: 4-chloro-2,2-dimethyl-3-oxobutanal
• InChI: InChI=1S/C6H9ClO2/c1-6(2,4-8)5(9)3-7/h4H,3H2,1-2H3
• InChI Key: NEZXFJMPFBOXBA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C=O)C(=O)CCl

Description

4-Chloro-2,2-dimethyl-3-oxobutanal is a useful research compound. Its molecular formula is C6H9ClO2 and its molecular weight is 148.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

210 g (1.5 mols) of 1-morpholino-2-methyl-prop-1-ene are added dropwise, in the course of one hour, to 169.0 g (1.5 mols) of chloroacetyl chloride, dissolved in 350 ml of diethyl ether, at 5° C. After the addition is complete, the mixture is stirred for a further 3 hours under reflux. The solution is poured onto 100 g of ice and brought to pH 5 with aqueous sodium bicarbonate solution, and the ether phase is separated off. The aqueous phase is extracted with 100 ml of diethyl ether, the organic phases are combined, and dried over sodium sulphate, the solvent is distilled off and the residue is distilled under the vacuum from a water jet. 136.4 g (61% of theory) of 4-chloro-3-keto-2,2-dimethylbutanal of boiling point 95°-98° C./14 mbar are obtained.